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This guide provides a comprehensive technical overview of 2-Ethylfenchol, a synthetic
derivative of the bicyclic monoterpenoid, fenchol. While 2-Ethylfenchol is primarily utilized in
the flavor and fragrance industry for its unique sensory characteristics, a thorough
understanding of its chemical properties, synthesis, and potential biological context is essential
for researchers, scientists, and drug development professionals. Due to the limited publicly
available research specifically on 2-Ethylfenchol, this guide synthesizes information on the
parent compound, fenchol, and related alkylated terpenoids to provide a holistic and
scientifically grounded perspective.

Introduction to Fenchol and its Alkylated Derivatives

Fenchol (1,3,3-trimethyl-2-norbornanol) is a naturally occurring bicyclic monoterpene alcohol
and an isomer of borneol.[1] It is found in the essential oils of various plants, including fennel
and basil, and is responsible for basil's characteristic aroma.[1][2] The rigid
bicyclo[2.2.1]heptane framework of fenchol has made it an interesting chiral auxiliary and a
scaffold for chemical modifications in medicinal chemistry.[3]
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2-Ethylfenchol (2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-0l) is a synthetic derivative where

an ethyl group is introduced at the C2 position. This modification significantly alters its

organoleptic properties, leading to its use as a fragrance and flavor ingredient.[4][5] It is

described as having a powerful, diffusive, and earthy odor with ambery, patchouli, and

oakmoss undertones.[4]

Physicochemical and Spectroscopic Properties

A comprehensive understanding of a molecule's physical and chemical properties is

fundamental to its application and further research.

Physicochemical Data

The following table summarizes the key physicochemical properties of 2-Ethylfenchol.

Property Value Source(s)
CAS Number 18368-91-7 [41[6]
Molecular Formula C12H220 [61[7]
Molecular Weight 182.30 g/mol [6][7]
Appearance C.olorles§ to. light yellow 7]
viscous liquid

Boiling Point 105 °C at 15 mmHg [6]119]
Density 0.956 g/mL at 25 °C [9]

Refractive Index

1.482 at 20 °C

[6]19]

Flash Point

88 °C (190.4 °F) - closed cup

[71°]

Solubility

Soluble in ethanol and most

fixed oils; low water solubility

[6]7]

Spectroscopic Characterization

While specific spectroscopic data for 2-Ethylfenchol is not readily available in the public

domain, we can infer its expected spectral characteristics based on its structure and data from
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the parent compound, fenchol.[10][11][12][13]
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The spectrum would be expected to show characteristic signals for the ethyl
group (a triplet and a quartet), multiple singlets for the methyl groups on the bicyclic frame,
and complex multiplets for the bridgehead and methylene protons.

o 13C NMR: The spectrum would display distinct signals for the quaternary carbon bearing
the hydroxyl and ethyl groups, as well as signals for the carbons of the ethyl group, the
three methyl groups, and the carbons of the bicyclic system.

e Mass Spectrometry (MS): The electron ionization mass spectrum would likely show a
molecular ion peak (M+) at m/z 182, with characteristic fragmentation patterns resulting from
the loss of water, the ethyl group, and other fragments from the bicyclic core.

« Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm~* would
be indicative of the O-H stretching of the tertiary alcohol. C-H stretching and bending
vibrations would be observed in the regions of 2850-3000 cm~* and 1350-1470 cm™1,
respectively.

Synthesis of 2-Ethylfenchol: A Proposed Pathway

Detailed, validated synthetic protocols for 2-Ethylfenchol are not explicitly published in peer-
reviewed literature. However, based on general organic chemistry principles and existing
patents on the alkylation of related compounds, a plausible synthetic route involves the
Grignard reaction with fenchone as the starting material. Fenchone, the ketone analog of
fenchol, is a readily available starting material.

Proposed Synthetic Workflow

The synthesis of 2-Ethylfenchol can be logically approached in two main stages: the
preparation of the Grignard reagent and the subsequent reaction with fenchone, followed by
purification.
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Caption: Proposed synthetic workflow for 2-Ethylfenchol.

Step-by-Step Experimental Protocol (Proposed)

Disclaimer: The following is a proposed protocol based on standard laboratory procedures for
Grignard reactions and should be adapted and optimized with appropriate safety precautions.

Materials:

e Fenchone

o Ethyl bromide

e Magnesium turnings

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

o Standard glassware for anhydrous reactions (oven-dried)

o Magnetic stirrer and heating mantle
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Procedure:
o Grignard Reagent Preparation:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings.

o Add a small volume of anhydrous diethyl ether to cover the magnesium.
o Add a small crystal of iodine to initiate the reaction if necessary.

o Slowly add a solution of ethyl bromide in anhydrous diethyl ether from the dropping funnel.
The reaction is exothermic and should be controlled by the rate of addition and, if
necessary, an ice bath.

o After the addition is complete, reflux the mixture gently until most of the magnesium has
reacted.

e Reaction with Fenchone:
o Cool the Grignard reagent to 0 °C.
o Slowly add a solution of fenchone in anhydrous diethyl ether from the dropping funnel.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

o Workup and Purification:

Cool the reaction mixture in an ice bath and slowly quench by the dropwise addition of

o

saturated aqueous ammonium chloride solution.

[¢]

Separate the organic layer, and extract the aqueous layer with diethyl ether.

[e]

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

o

Filter and concentrate the solvent under reduced pressure to obtain the crude product.
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o Purify the crude 2-Ethylfenchol by vacuum distillation or column chromatography on silica
gel.

Applications and Biological Context

The primary application of 2-Ethylfenchol is in the flavor and fragrance industry. A recent
patent highlights its use, along with other alkylated fenchols, to enhance the odor strength and
character of various fragrance and flavor compositions.[14]

While there is no specific pharmacological or toxicological data available for 2-Ethylfenchol,
the parent compound, fenchol, has been investigated for various biological activities, including
antimicrobial and anti-inflammatory effects.[2] Furthermore, fenchol derivatives are being
explored for the development of new therapeutic agents.[3] The introduction of an ethyl group
could potentially modulate these activities, and this represents an area for future research.

Safety and Handling

2-Ethylfenchol is classified as a combustible liquid.[4] Standard safety precautions for
handling laboratory chemicals should be followed, including the use of personal protective
equipment such as gloves and eye protection. It should be stored in a cool, well-ventilated
place away from heat and open flames.[4]

Future Directions and Conclusion

2-Ethylfenchol is a commercially significant aroma chemical with a well-defined role in the
fragrance and flavor industry. However, from a scientific and research perspective, it remains a
relatively understudied molecule. The proposed synthetic pathway in this guide provides a
logical and experimentally feasible approach for its preparation in a laboratory setting.

Future research should focus on:

o Detailed Spectroscopic Characterization: Obtaining and publishing a complete set of NMR,
MS, and IR data for 2-Ethylfenchol to serve as a reference standard.

o Exploration of Biological Activity: Investigating the potential antimicrobial, anti-inflammatory,
or other pharmacological properties of 2-Ethylfenchol, building upon the known activities of
its parent compound, fenchol.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://patents.google.com/patent/US11760957B2/en
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://harrenslab.com/harrenslab-fenchol-terpene/
https://www.tandfonline.com/doi/full/10.1080/00397911.2026.2613299
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://www.thegoodscentscompany.com/data/rw1024171.html
https://www.thegoodscentscompany.com/data/rw1024171.html
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://www.benchchem.com/product/b3432381/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-ethylfenchol-from-synthesis-to-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Toxicological Evaluation: Conducting comprehensive toxicological studies to establish a
detailed safety profile.

In conclusion, while the history of the specific discovery of 2-Ethylfenchol is not well-
documented in accessible literature, its chemical properties and a logical synthetic route can be
established. This guide provides a foundational understanding of this molecule, highlighting the
need for further research to fully elucidate its scientific and potential therapeutic value beyond
its current applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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